Cas no 1592019-83-4 ((1r,4r)-4-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine)

• Product Name: (1r,4r)-4-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
• CAS No: 1592019-83-4
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5043866
• Update Time: 2025-05-18

(1r,4r)-4-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
• (1r,4r)-4-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-9(2)11(4)13-12-7-5-10(3)6-8-12/h9-13H,5-8H2,1-4H3
• InChI Key： NUEKZGJCAXJXHB-UHFFFAOYSA-N
• SMILES： N(C(C)C(C)C)C1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1r,4r)-4-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine

Comprehensive Guide to (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS No. 1592019-83-4)

(1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS No. 1592019-83-4) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and structural features make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and material science.

The compound's systematic name, (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine, highlights its stereochemical configuration and functional groups. The CAS number 1592019-83-4 serves as a unique identifier for this specific enantiomer, distinguishing it from other stereoisomers. This precision is crucial in pharmaceutical applications where enantiomeric purity can significantly impact biological activity.

Recent studies have focused on the potential of (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine as a building block for novel therapeutic agents. Its structural features, including the cyclohexyl ring and branched alkyl chain, make it particularly interesting for medicinal chemistry applications. The compound's lipophilicity and stereochemistry contribute to its potential in central nervous system (CNS) drug development, a hot topic in current pharmaceutical research.

The synthesis of CAS 1592019-83-4 typically involves stereoselective methods to ensure the desired (1R,4R) configuration. Researchers are exploring various catalytic approaches to improve yield and enantiomeric excess, addressing one of the most common search queries about this compound. Green chemistry principles are increasingly being applied to its production, reflecting the growing industry focus on sustainable synthesis methods.

In material science, (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine has shown promise as a chiral auxiliary or ligand in asymmetric catalysis. This application aligns with current trends in developing more efficient and selective catalytic systems for industrial processes. The compound's stability and structural rigidity make it particularly suitable for such applications.

Analytical characterization of 1592019-83-4 typically involves techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and stereochemical integrity, which are critical quality attributes in pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of this compound in complex matrices.

The pharmaceutical industry's growing interest in (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine is reflected in patent literature and research publications. Several recent patents describe its use in prodrug formulations and targeted drug delivery systems, addressing current challenges in drug bioavailability and specificity. These developments respond to frequent search queries about the compound's therapeutic potential.

Regulatory aspects of CAS 1592019-83-4 are important considerations for researchers and manufacturers. While not classified as hazardous under current regulations, proper handling procedures should always be followed in laboratory settings. The compound's safety profile and environmental impact are subjects of ongoing research, particularly in light of increasing regulatory scrutiny on chemical substances.

Market trends indicate growing demand for chiral intermediates like (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine, driven by the pharmaceutical industry's need for enantiomerically pure compounds. Custom synthesis services for this and similar compounds have expanded significantly in recent years, reflecting the compound's commercial importance.

Future research directions for 1592019-83-4 may include exploring its potential in new therapeutic areas or as a component of advanced materials. The compound's versatility and unique structural features continue to attract scientific interest, making it a subject of ongoing investigation in both academic and industrial settings.

For researchers working with (1R,4R)-4-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine, proper storage conditions are essential to maintain stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. These handling considerations address common practical questions about working with this chemical entity.

The intellectual property landscape surrounding CAS 1592019-83-4 is evolving, with new applications and synthetic methods being patented regularly. This dynamic situation reflects the compound's growing importance in various chemical and pharmaceutical applications, and underscores the need for staying updated with the latest developments in the field.